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Compound of Interest

Compound Name: 5-Hydroxythiabendazole

Cat. No.: B030175 Get Quote

Essential Safety and Handling Guide for 5-
Hydroxythiabendazole
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 5-Hydroxythiabendazole. It outlines the necessary

personal protective equipment (PPE), step-by-step operational procedures, and disposal plans

to ensure a safe laboratory environment.

Hazard Summary and Quantitative Data
5-Hydroxythiabendazole is classified as harmful if swallowed and may cause damage to

organs through prolonged or repeated exposure.[1] It is also very toxic to aquatic life.[1][2]

Adherence to strict safety protocols is therefore essential.
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Property Value Source

Molecular Formula C10H7N3OS
MedChemExpress, Cayman

Chemical

Molecular Weight 217.25 g/mol MedChemExpress, PubChem

GHS Classification

Acute toxicity, oral (Category

4), H302; Specific target organ

toxicity, repeated exposure

(Category 1), H372;

Hazardous to the aquatic

environment, acute hazard

(Category 1), H400

MedChemExpress

Signal Word Danger MedChemExpress

Occupational Exposure Limits No data available MedChemExpress

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following

equipment is mandatory when handling 5-Hydroxythiabendazole.

PPE Category Specification Rationale

Eye Protection
Safety goggles with side-

shields

Protects eyes from splashes

and dust.

Hand Protection
Chemical-resistant protective

gloves (e.g., nitrile rubber)

Prevents skin contact and

absorption.[3][4]

Body Protection
Impervious clothing (e.g., lab

coat, coveralls)

Protects skin from accidental

spills.[1]

Respiratory Protection Suitable respirator

Required when engineering

controls are insufficient or

when handling powder outside

of a ventilated enclosure to

prevent inhalation of dust.[1]
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Operational Protocol: A Step-by-Step Guide
This protocol details the essential steps for safely handling 5-Hydroxythiabendazole from

receipt to disposal.

1. Preparation and Engineering Controls:

Ensure adequate ventilation in the work area. A chemical fume hood is recommended,

especially when handling the solid form to avoid dust and aerosol formation.[1]

Locate and verify the functionality of the nearest safety shower and eye wash station before

beginning work.[1]

Prepare all necessary equipment and reagents in advance to minimize movement and

potential for spills.

2. Handling the Compound:

Don all required PPE before entering the designated handling area.

When weighing or transferring the solid compound, perform these actions within a chemical

fume hood to minimize inhalation risk.

Avoid all direct contact with the substance. Do not touch the compound with bare hands.

Do not eat, drink, or smoke in the laboratory or when handling the product.[1]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1]

3. In Case of Exposure or Spill:

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with large amounts of water. Seek medical attention.[1]
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Inhalation: Move the individual to fresh air immediately. If breathing is difficult, provide

respiratory support and seek medical attention.[1]

Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Seek immediate

medical attention.[1]

Spill: Evacuate the area. Wear full PPE, including respiratory protection. Absorb liquid spills

with an inert material (e.g., diatomite, universal binders). For solid spills, carefully sweep or

vacuum the material, avoiding dust generation. Decontaminate the spill area and equipment

with alcohol.[1] Collect all contaminated materials for proper disposal.

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

Waste Collection:

Collect all waste materials containing 5-Hydroxythiabendazole in a designated, properly

labeled, and sealed hazardous waste container.

This includes excess reagent, contaminated consumables (e.g., pipette tips, gloves), and

spill cleanup materials.

Disposal Procedure:

Dispose of the hazardous waste container through your institution's environmental health

and safety (EHS) office or a licensed hazardous waste disposal contractor.

Do not dispose of 5-Hydroxythiabendazole down the drain or in the regular trash.[1] It is

very toxic to aquatic life.[1][2]

Follow all local, state, and federal regulations for chemical waste disposal.[1]

Workflow for Safe Handling of 5-
Hydroxythiabendazole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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